Cas no 306936-80-1 (4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 306936-80-1
• MF: C₉H₆F₃N₃S
• MW: 245.22425031662
• MDL: MFCD00833298
• CID: 300270
• PubChem ID: 2777730
• Update Time: 2025-10-19

4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-[2-(trifluoromethyl)phenyl]-
• 4-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazole-3-thiol
• 4-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-thione
• CS-0318144
• 306936-80-1
• FT-0617345
• AKOS003313239
• 4-[2-(Trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-[2-(trifluoromethyl)phenyl]-
• WIDPGOMVFKGRCT-UHFFFAOYSA-N
• VS-05973
• DTXSID80380635
• MFCD00833298
• Maybridge1_008693
• HMS566D03
• CCG-255837
• STK442528
• ALBB-012267
• BBL017234
• 4-[2-(trifluoromethyl)phenyl]-2H-1,2,4-triazole-3-thione
• 4H-1,2,4-triazole-3-thiol, 4-[2-(trifluoromethyl)phenyl]-
• DB-068351
• 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00833298
• Inchi： 1S/C9H6F3N3S/c10-9(11,12)6-3-1-2-4-7(6)15-5-13-14-8(15)16/h1-5H,(H,14,16)
• InChI Key： WIDPGOMVFKGRCT-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 245.02300
• Monoisotopic Mass: 245.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 271.7°Cat760mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.607
• PSA: 69.51000
• LogP: 2.57480

4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT

Additional information on 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 306936-80-1)

4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 306936-80-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a triazole-thiol moiety. These functional groups contribute to its potential biological activities and make it an intriguing candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol consists of a triazole ring fused with a thiol group, and a substituted phenyl ring bearing a trifluoromethyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The thiol group, on the other hand, can participate in various chemical reactions and interactions, making the compound highly reactive and versatile.

Recent studies have highlighted the potential of 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The antifungal properties are attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal activity, 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of key proteins such as Bcl-2 and caspase enzymes, which are crucial for regulating cell death.

The pharmacokinetic properties of 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. Its high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration capabilities.

In the context of drug discovery and development, 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol has been used as a lead compound for the design of novel derivatives with enhanced biological activities. Structure-based drug design approaches have been employed to optimize the pharmacological properties of this compound by modifying its functional groups or introducing new substituents. These efforts have led to the identification of several promising candidates with improved potency and selectivity.

The safety profile of 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical evaluation.

In conclusion, 4-2-(Trifluoromethyl)phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 306936-80-1) is a promising organic compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential as a therapeutic agent for treating fungal infections and cancer.